Cas no 1255206-66-6 (5-(2-Hydroxyethyl)-2-benzofuran-1(3H)-one)
1255206-66-6 structure
Product Name:5-(2-Hydroxyethyl)-2-benzofuran-1(3H)-one
CAS No:1255206-66-6
MF:C10H10O3
MW:178.184603214264
CID:2124469
PubChem ID:66643961
Update Time:2024-03-01
5-(2-Hydroxyethyl)-2-benzofuran-1(3H)-one Chemical and Physical Properties
Names and Identifiers
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- 5-(2-hydroxyethyl)isobenzofuran-1(3H)-one
- 5-(2-hydroxyethyl)-2-benzofuran-1(3H)-one
- RDESXHSSRWYMNY-UHFFFAOYSA-N
- 5-(2-Hydroxyethyl)-2-benzofuran-1(3H)-one
-
- Inchi: 1S/C10H10O3/c11-4-3-7-1-2-9-8(5-7)6-13-10(9)12/h1-2,5,11H,3-4,6H2
- InChI Key: RDESXHSSRWYMNY-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(CCO)=CC=2C1)=O
Computed Properties
- Exact Mass: 178.062994177g/mol
- Monoisotopic Mass: 178.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 46.5
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 412.2±45.0 °C at 760 mmHg
- Flash Point: 191.4±21.5 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
5-(2-Hydroxyethyl)-2-benzofuran-1(3H)-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(2-Hydroxyethyl)-2-benzofuran-1(3H)-one Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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